Cas no 957514-12-4 (4-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-5-methylisoxazole-3-carboxylic Acid)

4-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-5-methylisoxazole-3-carboxylic Acid structure
957514-12-4 structure
Product Name:4-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-5-methylisoxazole-3-carboxylic Acid
CAS No:957514-12-4
MF:C11H13N3O3
MW:235.239222288132
MDL:MFCD06804308
CID:891161
PubChem ID:6484324
Update Time:2025-04-19

4-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-5-methylisoxazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

    • 4-((3,5-Dimethyl-1H-pyrazol-1-yl)methyl)-5-methylisoxazole-3-carboxylic acid
    • 4-(3,5-Dimethyl-pyrazol-1-ylmethyl)-5-methyl-isoxazole-3-carboxylic acid
    • 4-[(3,5-DIMETHYL-1H-PYRAZOL-1-YL)METHYL]-5-METHYLISOXAZOLE-3-CARBOXYLIC ACID
    • 4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-methylisoxazole-3-carboxylic acid(SALTDATA: FREE)
    • 957514-12-4
    • CS-0321616
    • DTXSID10424450
    • AKOS000264937
    • MFCD06804308
    • 4-[(3,5-dimethylpyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
    • LS-01705
    • HMS1704J13
    • 4-[(3,5-dimethyl-1H-pyrazol-1-yl)methyl]-5-methyl-1,2-oxazole-3-carboxylic acid
    • 4-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-5-methylisoxazole-3-carboxylic Acid
    • MDL: MFCD06804308
    • Inchi: 1S/C11H13N3O3/c1-6-4-7(2)14(12-6)5-9-8(3)17-13-10(9)11(15)16/h4H,5H2,1-3H3,(H,15,16)
    • InChI Key: PUKLVRTZTBLAMZ-UHFFFAOYSA-N
    • SMILES: O1C(C)=C(C(C(=O)O)=N1)CN1C(C)=CC(C)=N1

Computed Properties

  • Exact Mass: 235.09569129g/mol
  • Monoisotopic Mass: 235.09569129g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 81.2Ų

Experimental Properties

  • Density: 1.4±0.1 g/cm3
  • Boiling Point: 454.5±45.0 °C at 760 mmHg
  • Flash Point: 228.6±28.7 °C
  • Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-5-methylisoxazole-3-carboxylic Acid Security Information

4-(3,5-Dimethyl-1H-pyrazol-1-yl)methyl-5-methylisoxazole-3-carboxylic Acid Pricemore >>

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